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Compound of Interest

Compound Name: Palatinose

Cat. No.: B3434673 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

investigating the fermentation of Palatinose (isomaltulose) by the gut microbiota. The

methodologies cover in vitro fermentation models, microbial community analysis, and

metabolite profiling, particularly focusing on short-chain fatty acids (SCFAs).

Introduction
Palatinose™, a structural isomer of sucrose, is a slow-release carbohydrate that is fully

digestible in the small intestine. However, its slower hydrolysis rate may allow a portion to

reach the colon and be fermented by the resident microbiota. Understanding the impact of

Palatinose on the composition and metabolic activity of the gut microbiome is crucial for

evaluating its potential as a beneficial carbohydrate. These protocols outline the necessary

steps to assess Palatinose fermentation and its effects on the gut microbial ecosystem.

Experimental Workflow Overview
The following diagram illustrates the general workflow for studying Palatinose fermentation by

gut microbiota, from initial in vitro fermentation to downstream analysis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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